2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)acetamide

• IUPAC Name: 2-(3-cyano-4,6-dimethyl-2-oxopyridin-1-yl)acetamide
• InChI: InChI=1S/C10H11N3O2/c1-6-3-7(2)13(5-9(12)14)10(15)8(6)4-11/h3H,5H2,1-2H3,(H2,12,14)
• InChI Key: ZQRFTFYYBAQEMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=O)N1CC(=O)N)C#N)C
• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol

Description

2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)acetamide is an organic compound belonging to the pyridine family It is characterized by a pyridine ring substituted with cyano, dimethyl, and oxo groups, and an acetamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)acetamide typically involves the following steps:

Formation of the Pyridine Ring: The pyridine ring can be synthesized through a condensation reaction involving appropriate precursors such as acetylacetone and cyanoacetamide under basic conditions.

Substitution Reactions:

Formation of the Acetamide Moiety: The acetamide group can be introduced via an amidation reaction, where the pyridine derivative is reacted with acetic anhydride or acetyl chloride in the presence of a base.

Industrial Production Methods

In an industrial setting, the production of 2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)acetamide may involve continuous flow processes to enhance efficiency and yield. The use of catalysts and optimized reaction conditions, such as temperature and pressure control, can further improve the scalability of the synthesis.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl groups, leading to the formation of carboxylic acid derivatives.

Reduction: Reduction of the cyano group can yield primary amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the cyano group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or hydrogen gas in the presence of a catalyst can be used.

Substitution: Nucleophiles such as amines, alcohols, or thiols can be employed under basic or acidic conditions.

Major Products

Oxidation: Carboxylic acid derivatives.

Reduction: Primary amines.

Substitution: Various substituted pyridine derivatives depending on the nucleophile used.

Scientific Research Applications

2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)acetamide has several applications in scientific research:

Medicinal Chemistry: It is investigated for its potential as a pharmacophore in the development of new therapeutic agents, particularly for its anti-inflammatory and anticancer properties.

Materials Science: The compound can be used as a building block in the synthesis of advanced materials, such as polymers and coordination complexes.

Biological Studies: It serves as a probe in biochemical assays to study enzyme interactions and cellular pathways.

Mechanism of Action

The mechanism of action of 2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The cyano and oxo groups play a crucial role in binding to the active sites of these targets, modulating their activity. The compound may also influence cellular pathways by altering gene expression or protein function.

Comparison with Similar Compounds

Similar Compounds

2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)propionamide: Similar structure with a propionamide group instead of an acetamide group.

2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)butyramide: Contains a butyramide group, offering different physicochemical properties.

Uniqueness

2-(3-cyano-4,6-dimethyl-2-oxopyridin-1(2H)-yl)acetamide is unique due to its specific substitution pattern on the pyridine ring, which imparts distinct reactivity and biological activity. Its combination of cyano, dimethyl, and oxo groups, along with the acetamide moiety, makes it a versatile compound for various applications.